Cas no 107-41-5 (Hexylene glycol)

• Product Name: Hexylene glycol
• CAS No: 107-41-5
• MF: C₆H₁₄O₂
• MW: 118.174162387848
• MDL: MFCD00004547
• CID: 35439
• PubChem ID: 7870
• Update Time: 2026-01-06

Hexylene glycol Chemical and Physical Properties

Names and Identifiers

• Hexylene Glycol
• MPD
• 2-Methyl-2,4-pentanediol
• 2,4-Pentanediol,2-methyl-
• HEXYLENE GLYCOL, SYNTHESIS GRADE
• (±)-2-Methyl-2,4-pentanediol
• (n)-hexylene glycol
• 1,1,3-trimethyl-1,3-propanediol
• 1,3,3-trimethyl-1,3-propanediol
• 1,3-dimethyl-3-hydroxybutanol
• 2,4-dihydroxy-2-methylpentane
• 2-methylpentane-2
• 2-methyl-pentane-2,4-diol
• 2-Methylpentane-2,4-diol
• dihydroxyhexane
• Hexalene glycol
• Hexasol
• Isol
• Pinadon
• Pinakon
• α,α,α′-TriMethyltriMethylene glycol
• 2-Methylpentan-2,4-diol
• 4-MPD
• Diolane
• 2-methyl-2,4-pentadiol
• HEXYLENE GLYCOL [HSDB]
• NCGC00249143-01
• NCGC00256494-01
• CHEBI:62995
• NSC 8098
• HEXYLENE GLYCOL (MART.)
• (S)-(-)-2-METHYL-2,4-PENTANEDIOL
• Tox21_302818
• Hexylene glycol, BioUltra, >=99.0% (GC)
• 64229-01-2
• D04439
• Hexylene glycol, analytical standard
• BRD-A14234430-001-01-4
• DA-64133
• 1,3-Trimethyltrimethylenediol
• Q2792203
• 4-01-00-02565 (Beilstein Handbook Reference)
• CAS-107-41-5
• R-(-)-2-METHYL-2,4-PENTANEDIOL
• Hexylene glycol, BioXtra, >=99% (GC)
• MFCD00004547
• BRN 1098298
• HEXYLENE GLYCOL (II)
• DB-057767
• SCHEMBL19379
• 107-41-5
• NSC8098
• 2,4-Pentanediol, 2-methyl-
• 4-Methyl-2,4-pentanediol
• NCGC00259524-01
• EPA Pesticide Chemical Code 068601
• M0384
• HEXYLENE GLYCOL [USP-RS]
• EN300-170052
• HY-B0903
• Z1255485267
• HEXYLENE GLYCOL [MI]
• Hexylene glycol, >=99%
• .alpha.,.alpha.'-Trimethyltrimethylene glycol
• DTXCID101885
• AS-58339
• (?)-2-Methyl-2,4-pentanediol
• HMS3264E19
• NS00005763
• Caswell No. 574
• 2-Methyl pentane-2,4-diol
• (+-)-2-Methyl-2,4-pentanediol
• W-108748
• HEXYLENE GLYCOL (USP-RS)
• UNII-KEH0A3F75J
• AI3-00919
• 1,1,3-Trimethyltrimethylenediol
• Hexylene glycol [NF]
• NSC-8098
• HSDB 1126
• Hexylene glycol, puriss., >=99.0% (GC)
• HEXYLENE GLYCOL [MART.]
• (+/-)-2-Methyl-2,4-pentanediol, MPD
• Hexylene glycol, 99%
• 2methyl-2,4-pentanediol
• 2-Methyl-2,4-pentandiol
• Hexylene glycol, United States Pharmacopeia (USP) Reference Standard
• WLN: QY1 & 1XQ1 & 1
• AC-13749
• J-640306
• DTXSID5021885
• EINECS 203-489-0
• J-660006
• EC 203-489-0
• hexyleneglycol
• Tox21_201975
• CHEMBL2104293
• AKOS015901459
• CCG-213719
• alpha,alpha,alpha'-Trimethyltrimethylene glycol
• HEXYLENE GLYCOL [II]
• KEH0A3F75J
• s3588
• AB01563179_01
• TRACID RUBINE 5BL
• Hexylene glycol, 99.5%
• CCRIS 9439
• Hexylene glycol (NF)
• Hexylene glycol (Standard)
• HY-B0903R
• 203-489-0
• Hexylene glycol

• MDL： MFCD00004547
• Inchi： 1S/C6H14O2/c1-5(7)4-6(2,3)8/h5,7-8H,4H2,1-3H3
• InChI Key： SVTBMSDMJJWYQN-UHFFFAOYSA-N
• SMILES： CC(CC(O)(C)C)O
• BRN： 1098298

Computed Properties

• Exact Mass: 118.09900
• Monoisotopic Mass: 118.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 68.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Color/Form: Colorless, transparent and slightly sweet liquid.
• Density: 0.925 g/mL at 25 °C(lit.)
• Melting Point: −40 °C (lit.)
• Boiling Point: 197 °C(lit.)
• Flash Point: Fahrenheit: 201.2 ° f
  Celsius: 94 ° c
  
• Refractive Index: n20/D 1.427(lit.)
• PH: 6-8 (25℃, 1M in H2O)
• Solubility: H2O: 1 M at 20 °C, clear, colorless
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong acids, strong reducing agents.
• PSA: 40.46000
• LogP: 0.52820
• Merck: 4710
• Vapor Pressure: 0.02 mmHg ( 20 °C)
• Sensitiveness: Hygroscopic
• Solubility: It can be miscible with water, lower alcohols, ethers, various aromatic hydrocarbons, fatty hydrocarbons, etc. Dissolve rosin, Darma resin, nitrocellulose, natural resin, etc.

Hexylene glycol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：3-23
• RTECS：SA0810000
• Hazardous Material Identification：
• Safety Term：S26;S36
• TSCA：Yes
• Toxicity：LD50 orally in rats: 4.70 g/kg (Smyth, Carpenter)
• Explosive Limit：1-9.9%(V)
• Storage Condition：Pure form -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols
• Natural Products and Extracts Plant Extracts Plant based Dioclea guianensis
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Solvents

Additional information on Hexylene glycol

Hexylene Glycol (CAS No. 107-41-5): Applications and Recent Research Developments

Hexylene glycol, also known as 1,2,4-butanetriol, is a versatile organic compound with the chemical formula C₄H₁₀O₃. This compound is characterized by its three hydroxyl groups, which contribute to its reactivity and make it a valuable intermediate in various chemical processes. With a CAS number of 107-41-5, Hexylene glycol has garnered significant attention in both industrial and academic research due to its unique properties and broad range of applications.

The molecular structure of Hexylene glycol consists of a butane backbone with hydroxyl groups attached to three of the four carbon atoms. This configuration imparts a high degree of flexibility and solvency, making it an effective solvent and precursor in the synthesis of other compounds. The compound is typically produced through the reduction of maleic anhydride or via the fermentation of sugars, showcasing its importance in both synthetic chemistry and biotechnology.

In recent years, Hexylene glycol has found extensive use in the pharmaceutical industry. Its ability to act as a solvent and stabilizer makes it particularly valuable in the formulation of active pharmaceutical ingredients (APIs). Furthermore, its compatibility with various functional groups allows for the synthesis of complex molecules that are essential for drug development. One notable application is its role in the production of chiral compounds, where Hexylene glycol serves as a crucial building block for enantiomerically pure substances.

Recent research has highlighted the potential of Hexylene glycol in drug delivery systems. Studies have demonstrated its efficacy as a component in polymeric micelles and nanoparticles, which are used to enhance the bioavailability and targeted delivery of therapeutic agents. The hydrophilic nature of Hexylene glycol facilitates the encapsulation of hydrophobic drugs, improving their solubility and stability. This innovation has opened new avenues for treating various diseases, including cancer and infectious disorders.

The compound's properties also make it suitable for use in cosmetics and personal care products. Hexylene glycol's moisturizing and emollient characteristics contribute to its inclusion in skincare formulations aimed at hydrating and protecting the skin. Additionally, its low toxicity profile makes it a preferred choice for consumer products where safety is a primary concern.

Industrial applications of Hexylene glycol are equally diverse. It serves as a key component in coatings, adhesives, and resins due to its ability to improve viscosity and prevent cracking. In addition, Hexylene glycol is utilized in the production of lubricants, where it acts as an anti-wear agent and friction reducer. These applications underscore the compound's versatility and economic significance.

The environmental impact of Hexylene glycol has also been a subject of recent investigation. Research efforts have focused on developing sustainable methods for its production, emphasizing green chemistry principles. For instance, biocatalytic processes have been explored as an alternative to traditional synthetic routes, aiming to reduce waste and energy consumption. Such advancements not only enhance the sustainability of Hexylene glycol production but also align with global efforts to minimize environmental footprints.

In conclusion, Hexylene glycol (CAS No. 107-41-5) is a multifaceted compound with applications spanning pharmaceuticals, cosmetics, industrial manufacturing, and environmental science. Its unique chemical properties have positioned it as a critical intermediate in numerous processes, while ongoing research continues to uncover new uses and improve production methods. As scientific understanding progresses, the role of Hexylene glycol is expected to expand further, reinforcing its importance in modern chemistry.